Cas no 2138098-09-4 (2-(4-bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile)

• Product Name: 2-(4-bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile
• CAS No: 2138098-09-4
• MF: C₉H₁₂BrN₃
• MW: 242.11568069458
• CID: 6422679
• PubChem ID: 165491451
• Update Time: 2025-05-20

2-(4-bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1159812
• 2138098-09-4
• 2-(4-bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile

• Inchi： 1S/C9H12BrN3/c1-9(2,3)8-12-6(4-5-11)7(10)13-8/h4H2,1-3H3,(H,12,13)
• InChI Key： MCPJGXHCRLIKMX-UHFFFAOYSA-N
• SMILES： BrC1=C(CC#N)NC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 241.02146g/mol
• Monoisotopic Mass: 241.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-(4-bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile

2-(4-Bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile

The compound 2-(4-bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile (CAS No. 2138098-09-4) is a highly specialized organic molecule with significant applications in modern chemistry and materials science. This compound belongs to the class of imidazole derivatives, which are widely recognized for their unique electronic properties and versatility in chemical synthesis. The structure of this compound is characterized by a central imidazole ring substituted with a bromine atom at position 4, a bulky tert-butyl group at position 2, and an acetonitrile group at position 5. These substituents collectively influence the molecule's reactivity, stability, and potential for use in advanced chemical systems.

Recent studies have highlighted the importance of imidazole derivatives in the development of new materials, particularly in the field of coordination chemistry and metalloorganic frameworks (MOFs). The presence of the bromine atom in this compound introduces a degree of electron-withdrawing character, which enhances its ability to act as a coordinating ligand in metal complexes. This property has been exploited in the synthesis of novel MOFs with improved catalytic activity and stability under harsh conditions. For instance, researchers have demonstrated that 2-(4-bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile can form stable coordination bonds with transition metals such as copper and zinc, leading to highly efficient catalysts for organic transformations.

The tert-butyl group attached to the imidazole ring plays a crucial role in modulating the physical properties of the compound. Its bulky nature imparts steric hindrance, which can influence the solubility and thermal stability of the molecule. This feature makes it particularly suitable for applications where resistance to thermal degradation is critical, such as in high-performance polymers or thermally stable coatings. Recent advancements in polymer chemistry have shown that incorporating this compound into polymer matrices can significantly enhance their thermal resistance without compromising mechanical integrity.

In terms of synthetic methodology, 2-(4-bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile is typically synthesized via a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis begins with the preparation of an appropriate precursor, such as a bromoalkyne or an alkyne derivative, which undergoes cyclization to form the imidazole ring. Subsequent substitution reactions are then employed to introduce the tert-butyl and acetonitrile groups at specific positions on the ring. The optimization of these steps has been a focus of recent research efforts, with chemists exploring greener and more efficient synthetic routes that minimize waste and reduce environmental impact.

The acetonitrile group at position 5 of the imidazole ring contributes to the compound's ability to participate in hydrogen bonding interactions. This property is particularly valuable in applications where molecular recognition and self-assembling behaviors are desired. For example, this compound has been used as a building block in supramolecular chemistry to construct self-assembled monolayers and nanostructured materials with tailored functionalities. Recent studies have demonstrated that these materials exhibit exceptional selectivity in sensing applications, such as detecting trace amounts of heavy metal ions or volatile organic compounds.

From an analytical perspective, 2-(4-bromo-2-tert-butyl-1H-imidazol-5-yl)acetonitrile has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses have provided critical insights into the molecular structure, purity, and stability of the compound under various conditions. Additionally, computational chemistry methods have been employed to study the electronic properties and reactivity of this molecule at the quantum mechanical level. Such studies have revealed that the compound exhibits a unique combination of electron-withdrawing and electron-donating effects due to its substituents, making it highly versatile in chemical reactions.

In conclusion, 2-(4-bromo-2-tert-butyl-1H-imidazol-5-yL)acetonitrile (CAS No. 2138098094) stands out as a promising candidate for diverse applications across multiple disciplines within chemistry. Its combination of functional groups offers unparalleled opportunities for innovation in areas ranging from catalysis to materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing both fundamental understanding and practical implementations in chemical science.